N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]pyrazol-3-yl]-2,6-dimethylpiperidine-1-carbothioamide
• InChI: InChI=1S/C18H23ClN4S/c1-13-4-3-5-14(2)23(13)18(24)20-17-10-11-22(21-17)12-15-6-8-16(19)9-7-15/h6-11,13-14H,3-5,12H2,1-2H3,(H,20,21,24)
• InChI Key: ACMLWROAMJIPIL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=S)NC2=NN(C=C2)CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C18H23ClN4S
• Molecular Weight: 362.9 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as "compound X" in scientific literature and has been found to have potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. It has been found to interact with the GABA-A receptor and the serotonin receptor.
Biochemical and Physiological Effects
N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide has been found to have several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models. It has also been found to have anticonvulsant and anxiolytic effects. Additionally, it has been found to have potential as an antidepressant.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide in lab experiments is its potential therapeutic applications. It has been found to have several pharmacological effects, making it a promising compound for further research. However, one of the limitations of using this compound is its complex synthesis method. The synthesis of this compound involves several chemical reactions, making it challenging to produce in large quantities.

Future Directions

There are several future directions for the research of N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide. One potential direction is to study its potential as an antidepressant and anxiolytic agent. Another direction is to study its potential as an anti-inflammatory and antinociceptive agent. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.
Conclusion
In conclusion, N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide is a promising chemical compound that has potential therapeutic applications. Its complex synthesis method and pharmacological effects make it a promising compound for further research. By understanding its mechanism of action and exploring its potential therapeutic applications, we can develop new treatments for a variety of conditions.

Synthesis Methods

The synthesis of N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide involves a series of chemical reactions. The starting materials for the synthesis are 4-chlorobenzyl bromide, 3-methyl-1-phenyl-1H-pyrazol-5-amine, and 2,6-dimethylpiperidine-1-carbothioamide. The reaction involves the use of a palladium catalyst and a base. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2,6-dimethyl-1-piperidinecarbothioamide has been found to have potential therapeutic applications. It has been studied for its anti-inflammatory, antinociceptive, and anticonvulsant properties. It has also been found to have potential as an antidepressant and anxiolytic agent.